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Cat. No.: B1662597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKF83822 hydrobromide is a high-affinity and selective dopamine D1-like receptor agonist. It

is distinguished by its specific activation of adenylyl cyclase to stimulate cAMP production,

without engaging phosphoinositide (PI) hydrolysis, a pathway activated by some other D1

agonists.[1][2] This unique signaling profile makes SKF83822 a valuable tool for dissecting the

specific roles of D1 receptor-mediated adenylyl cyclase signaling in various physiological and

pathological processes, including the modulation of locomotor activity. In vivo studies have

demonstrated that SKF83822 can induce significant changes in motor behavior, including

hyperlocomotion and rotational responses, making it a compound of interest for studies in

neuropsychiatric and neurodegenerative disorders.[1]

These application notes provide a detailed protocol for assessing the effects of SKF83822
hydrobromide on locomotor activity in rodents using the open field test. The open field test is

a widely used behavioral assay to evaluate general locomotor activity, exploration, and anxiety-

like behavior in animal models.[3][4][5][6]
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Species Dosage Range
Route of
Administration

Observed
Effect

Reference

Rat 25-100 µg/kg
Subcutaneous

(s.c.)

Dose-dependent

rotational

response in

unilaterally 6-

hydroxydopamin

e lesioned rats.

[1]

Mouse
0.005-0.625

mg/kg

Subcutaneous

(s.c.)

Induces

mandibular

vertical

movement and

incisor chatter.

[1]

Mouse 0.15-0.35 mg/kg
Subcutaneous

(s.c.)

Induces

locomotion

without inducing

dyskinesias or

stereotypy.

[1]

Experimental Protocols
Protocol: Open Field Test for Locomotor Activity
Assessment
This protocol details the procedure for measuring spontaneous locomotor activity in rodents

following the administration of SKF83822 hydrobromide.

1. Materials and Equipment

SKF83822 hydrobromide

Vehicle solution (e.g., sterile saline or as recommended by the manufacturer)

Rodents (mice or rats)
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Open field arena (e.g., 40 x 40 x 30 cm for mice, 100 x 100 x 40 cm for rats), typically made

of a non-porous, easily cleaned material.[7]

Automated activity monitoring system with infrared beams or a video tracking system with

appropriate software.[7][8]

Syringes and needles for administration

Disinfectant (e.g., 70% ethanol)

Personal Protective Equipment (PPE): gloves, lab coat.

2. Animal Preparation and Acclimation

House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum

access to food and water.

Allow animals to acclimate to the housing facility for at least one week before the

experiment.

On the day of testing, transport the animals to the behavioral testing room at least 30-60

minutes before the start of the experiment to allow for acclimation to the new environment.[8]

[9] The lighting and ambient noise levels should be kept consistent throughout the study.[9]

3. Drug Preparation and Administration

Prepare fresh solutions of SKF83822 hydrobromide in the chosen vehicle on the day of the

experiment.

Determine the appropriate doses based on literature review and pilot studies (see Table 1 for

guidance).[1]

Administer SKF83822 hydrobromide or vehicle via the desired route (e.g., subcutaneous

injection). The volume of injection should be consistent across all animals.

4. Experimental Procedure
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Clean the open field arena thoroughly with disinfectant before and after each animal to

remove any olfactory cues.[8]

Gently place the animal in the center of the open field arena.[4]

Immediately start the recording using the automated activity monitoring system or video

tracking software.

Allow the animal to explore the arena freely for a predetermined duration. A typical test

duration is 15-60 minutes, depending on the expected onset and duration of the drug's

effect.[7]

The experimenter should remain out of the animal's sight to avoid influencing its behavior.[9]

5. Data Acquisition and Analysis

The automated system will record several parameters. Key parameters for locomotor activity

include:

Total distance traveled: The total distance the animal moved within the arena.

Horizontal activity: The number of infrared beam breaks in the horizontal plane.

Vertical activity (rearing): The number of infrared beam breaks in the vertical plane,

indicating exploratory rearing behavior.

Time spent in the center vs. periphery: This can be used to assess anxiety-like behavior,

where a preference for the periphery (thigmotaxis) is indicative of higher anxiety.

Data is typically binned into time intervals (e.g., 5-minute blocks) to analyze the time course

of the drug's effect.[10]

Statistical analysis should be performed to compare the different treatment groups (vehicle

vs. SKF83822 doses). Appropriate statistical tests include ANOVA followed by post-hoc tests

for multiple comparisons.[10]
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Signaling Pathway of SKF83822 Hydrobromide
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Caption: Signaling pathway of SKF83822 hydrobromide.
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Caption: Experimental workflow for locomotor activity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1662597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

